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Compound of Interest

Compound Name: Dibenzo-30-crown-10

Cat. No.: B100617 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemicals like Dibenzo-30-crown-10 are paramount to ensuring a safe

and compliant laboratory environment. This guide provides essential safety and logistical

information for the operational and disposal plans of Dibenzo-30-crown-10, fostering a culture

of safety and trust.

Properties and Hazards of Dibenzo-30-crown-10
Dibenzo-30-crown-10 is a macrocyclic polyether with a high affinity for certain cations. While a

valuable tool in research, it is classified as a hazardous substance requiring careful handling

and disposal. Understanding its properties is the first step in safe management.

Property Value

CAS Number 17455-25-3

Molecular Formula C₂₈H₄₀O₁₀

Molecular Weight 536.61 g/mol

Appearance Solid

Melting Point 106-108 °C

Primary Hazards Irritant
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Source: PubChem, Sigma-Aldrich[1][2]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals identifies

Dibenzo-30-crown-10 with the following hazard statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Adherence to proper personal protective equipment (PPE) protocols, including the use of

eyeshields and gloves, is mandatory when handling this chemical.[1]

Disposal Protocol: A Step-by-Step Guide
The primary directive for the disposal of Dibenzo-30-crown-10 is to treat it as hazardous

waste. The precautionary statement P501, associated with this chemical, mandates disposal of

contents and container in accordance with local, regional, national, and international

regulations.[2] For professional laboratory settings, this means engaging a licensed hazardous-

waste disposal contractor.[3]

Operational Steps for Disposal:

Segregation and Containment:

Do not mix Dibenzo-30-crown-10 waste with other chemical waste unless explicitly

approved by your institution's Environmental Health and Safety (EHS) department.

Collect all waste, including contaminated labware and PPE, in a dedicated, suitable, and

clearly labeled closed container.[3] The container must be in good condition, with no leaks

or cracks.

Labeling:

Affix a "Hazardous Waste" label to the container.

Clearly identify the contents as "Dibenzo-30-crown-10 waste." Chemical abbreviations

are not acceptable.
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Include the full chemical name and any other information required by your institution.

Storage:

Store the sealed waste container in a designated satellite accumulation area.

Ensure the storage area is secure and away from incompatible materials.

Arranging for Pickup:

Contact your institution's EHS department or a licensed hazardous waste disposal service

to schedule a pickup.

Under no circumstances should Dibenzo-30-crown-10 or its containers be disposed of

down the drain or in regular trash.

Empty Containers:

Empty containers that once held Dibenzo-30-crown-10 must also be treated as hazardous

waste unless properly decontaminated. A common procedure for decontamination is a triple-

rinse with a suitable solvent. The rinsate from this process must be collected and disposed of

as hazardous waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dibenzo-30-crown-10.
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Caption: Workflow for the safe disposal of Dibenzo-30-crown-10 waste.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

Dibenzo-30-crown-10, protecting both personnel and the environment. Always consult your

institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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